Cas no 2228841-19-6 (2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid)

• Product Name: 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid
• CAS No: 2228841-19-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6056638
• PubChem ID: 165609242
• Update Time: 2025-06-14

2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid
• EN300-1743338
• 2228841-19-6
• 2-[2-(dimethylamino)pyridin-3-yl]-2-oxoacetic acid

• Inchi： 1S/C9H10N2O3/c1-11(2)8-6(4-3-5-10-8)7(12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： PAAUSTBABVBASD-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid

Comprehensive Overview of 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid (CAS No. 2228841-19-6)

2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid (CAS No. 2228841-19-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a 2-oxoacetic acid moiety, makes it particularly valuable for applications in drug discovery and development.

In recent years, the demand for 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid has surged due to its potential role in the design of novel therapeutics. Researchers are particularly interested in its ability to act as a building block for kinase inhibitors and enzyme modulators, which are critical in treating various diseases. The compound's CAS No. 2228841-19-6 is frequently searched in academic and industrial databases, reflecting its growing importance in the scientific community.

One of the key advantages of 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid is its compatibility with modern synthetic techniques, such as click chemistry and cross-coupling reactions. These methods enable the efficient incorporation of the compound into larger, more complex structures, thereby expanding its utility in drug design. Additionally, its pyridine core is known for enhancing the pharmacokinetic properties of drug candidates, making it a preferred choice for medicinal chemists.

The compound's relevance is further highlighted by its association with trending topics in the pharmaceutical industry, such as personalized medicine and targeted therapy. As the focus shifts toward precision healthcare, the need for specialized intermediates like 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid is expected to rise. Its CAS No. 2228841-19-6 is often cited in patents and research papers, underscoring its role in advancing cutting-edge therapies.

From a commercial perspective, 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid is available through reputable chemical suppliers, ensuring high purity and consistency for research purposes. Its stability under standard laboratory conditions makes it a reliable choice for long-term studies. Furthermore, the compound's 2-oxoacetic acid group provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In conclusion, 2-2-(dimethylamino)pyridin-3-yl-2-oxoacetic acid (CAS No. 2228841-19-6) represents a pivotal compound in contemporary chemical research. Its multifaceted applications, combined with its alignment with industry trends, position it as a valuable asset for scientists and manufacturers alike. As the demand for innovative drug candidates continues to grow, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics.